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Compound of Interest

Compound Name: STO-609 acetate

Cat. No.: B147581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
STO-609 acetate is a potent, selective, and cell-permeable inhibitor of Ca²⁺/calmodulin-

dependent protein kinase kinase (CaMKK).[1][2][3] It acts as a competitive inhibitor at the ATP-

binding site of both CaMKKα and CaMKKβ isoforms.[3] Due to its high selectivity, STO-609
acetate is a valuable tool for investigating the physiological and pathological roles of the

CaMKK signaling pathway. This pathway is a crucial regulator of various cellular processes,

including neuronal development, energy homeostasis, and bone remodeling.[4][5][6] Proper

preparation of STO-609 acetate stock solutions is critical for obtaining accurate and

reproducible experimental results. This document provides detailed protocols for the

preparation, storage, and handling of STO-609 acetate stock solutions.

Chemical and Physical Properties
A summary of the key chemical and physical properties of STO-609 acetate is presented in the

table below.
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Property Value Reference

Molecular Formula C₁₉H₁₀N₂O₃·C₂H₄O₂ [3]

Molecular Weight 374.35 g/mol [2][3][7]

Appearance Crystalline solid [8]

Purity ≥98% [3][7]

CAS Number 1173022-21-3

Solubility Data
The solubility of STO-609 acetate in common laboratory solvents is crucial for preparing stock

solutions of desired concentrations.

Solvent
Maximum
Concentration

Notes Reference

DMSO 10 mM

Sonication may be

required for complete

dissolution.

[2][3]

25 mM [7]

100mM NaOH 45 mM [2][3]

Note: The batch-specific molecular weight, which can be found on the product's certificate of

analysis, should always be used for precise calculations.[3]

Experimental Protocols
Protocol 1: Preparation of a 10 mM STO-609 Acetate
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of STO-609 acetate in

dimethyl sulfoxide (DMSO).

Materials:
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STO-609 acetate powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated micropipettes

Procedure:

Calculate the required mass of STO-609 acetate. Based on the desired final volume and

concentration. For example, to prepare 1 mL of a 10 mM stock solution, the required mass

would be: Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 374.35 g/mol * (1000 mg / 1 g)

= 3.7435 mg

Weigh the STO-609 acetate powder accurately in a sterile microcentrifuge tube.

Add the calculated volume of DMSO to the tube containing the STO-609 acetate powder.

Vortex the solution thoroughly to dissolve the compound. If necessary, sonicate the solution

for a short period to ensure complete dissolution.

Store the stock solution in small aliquots at -20°C for up to one month or at -80°C for up to

one year to avoid repeated freeze-thaw cycles.[2][9][10]

Protocol 2: Preparation of Working Solutions
This protocol outlines the dilution of the DMSO stock solution to prepare working solutions for

cell culture experiments.

Materials:

10 mM STO-609 acetate stock solution in DMSO

Pre-warmed cell culture medium or appropriate aqueous buffer
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Sterile dilution tubes

Procedure:

Thaw the 10 mM stock solution at room temperature.[2]

Perform serial dilutions of the stock solution in cell culture medium or buffer to achieve the

desired final concentration. To minimize precipitation, it is recommended to first dilute the

stock solution in DMSO to an intermediate concentration before the final dilution in the

aqueous medium.[9][11] For example, to achieve a final concentration of 10 µM in 1 mL of

medium, add 1 µL of the 10 mM stock solution to 999 µL of medium.

Mix the working solution gently but thoroughly before adding it to the experimental system.

Prepare fresh working solutions on the day of the experiment if possible.[2]

Storage and Stability
Proper storage of STO-609 acetate is essential to maintain its chemical integrity and biological

activity.

Form
Storage
Temperature

Stability Reference

Solid Powder
Desiccate at Room

Temperature or -20°C
≥ 4 years (at -20°C) [12]

DMSO Stock Solution -20°C Up to 1 month [2][10]

-80°C Up to 1 year [9]

Aqueous Solutions

Not recommended for

storage beyond one

day.

[12]

Mechanism of Action and Signaling Pathway
STO-609 acetate is a selective inhibitor of CaMKK, with reported Ki values of 80 ng/mL for

CaMKKα and 15 ng/mL for CaMKKβ.[1][13][14] It demonstrates high selectivity for CaMKK
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over its downstream kinases CaMK1 and CaMKIV.[2][13][14] CaMKK is a key upstream kinase

that, upon activation by an increase in intracellular Ca²⁺, phosphorylates and activates several

downstream targets, including CaMK1, CaMK4, and AMP-activated protein kinase (AMPK).[4]

[6][15][16] This signaling cascade plays a vital role in a multitude of cellular functions.[4][17]
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Caption: STO-609 acetate inhibits the CaMKK signaling pathway.

Experimental Workflow
The following diagram illustrates the general workflow for preparing STO-609 acetate stock

and working solutions.
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Caption: Workflow for STO-609 acetate stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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